Methyl 2-chloro-5-methylisonicotinate
Overview
Description
Methyl 2-chloro-5-methylisonicotinate is an organic compound with the CAS Number: 787596-43-4 . It has a molecular weight of 185.61 . The compound is usually stored in an inert atmosphere at 2-8°C . It is typically in a solid or semi-solid form .
Molecular Structure Analysis
The IUPAC name for this compound is methyl 2-chloro-5-methylisonicotinate . The InChI code for this compound is 1S/C8H8ClNO2/c1-5-4-10-7(9)3-6(5)8(11)12-2/h3-4H,1-2H3 .Physical And Chemical Properties Analysis
Methyl 2-chloro-5-methylisonicotinate has a flash point of 116.3 and a boiling point of 268.6±35.0C at 760 mmHg . It is typically in a solid or semi-solid form .Scientific Research Applications
Hydrogen Bond and Conformational Analysis
Methyl 2-chloro-5-methylisonicotinate is involved in the study of hydrogen bonds and conformational structures in various chemical compounds. For instance, research on bis(1-methylisonicotinate) hydrochloride monohydrate explores the homoconjugated cation formation through asymmetric O·H·O hydrogen bonding, and vibrational spectroscopy helps understand these interactions (Szafran, Katrusiak, & Dega-Szafran, 2006). Similarly, the study of bis(1-methylisonicotinate) hydrogen perchlorate provides insights into the crystal structure and hydrogen bond interactions, assisted by X-ray diffraction, DFT calculations, and spectroscopic methods (Szafran, Katrusiak, & Dega-Szafran, 2008).
Microbial Metabolism
Research also explores the microbial metabolism of compounds related to Methyl 2-chloro-5-methylisonicotinate. Studies have isolated bacteria capable of oxidizing N-methylisonicotinate, a photodegradation product, and understanding the biochemical pathways involved in this process (Orpin, Knight, & Evans, 1972). Another study examines how Achromobacter D metabolizes N-methylisonicotinic acid, providing insights into the degradation of pyridinium compounds and potential environmental applications (Wright & Cain, 1972).
Quantum Chemical and Pharmaceutical Research
Quantum chemical analysis of similar compounds, like methyl 2-chloro 4-iodonicotinate, reveals structural, spectroscopic, and electronic properties. These studies contribute to the development of drugs, as seen in molecular docking analysis for potential pulmonary fibrosis treatments (Pandimeena, Mathavan, Samuel, & Benial, 2022).
Crystal Structure Analysis
Investigations into the crystal structure of complexes containing methylisonicotinate, like tetraaquabis(methylisonicotinate) copper(II) disaccharinate, offer insights into the arrangement and interactions within these compounds. Such studies are vital for understanding the chemical and physical properties of these materials (Çelik, Bozkurt, Uçar, & Karabulut, 2011).
Agricultural Applications
Methyl 2-chloro-5-methylisonicotinate is also relevant in agricultural research. A study on the effects of methyl-isonicotine with blue sticky traps on Frankliniella occidentalis, a pest on pepper in greenhouses, highlights its potential as an attractant to improve pest control methods (Civelek, Demiral, & Yildirim, 2017).
Safety and Hazards
properties
IUPAC Name |
methyl 2-chloro-5-methylpyridine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO2/c1-5-4-10-7(9)3-6(5)8(11)12-2/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVVYMHVKPSQYEY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1C(=O)OC)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-chloro-5-methylisonicotinate | |
CAS RN |
787596-43-4 |
Source
|
| Record name | Methyl 2-chloro-5-methylisonicotinate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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